Cas no 946307-56-8 (6-(2,4-dimethylphenyl)amino-1,3-dimethyl-5-phenyl-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione)

• Product Name: 6-(2,4-dimethylphenyl)amino-1,3-dimethyl-5-phenyl-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione
• CAS No: 946307-56-8
• MF: C₂₂H₂₁N₃O₃
• MW: 375.420445203781
• CID: 6025206
• Update Time: 2025-10-29

6-(2,4-dimethylphenyl)amino-1,3-dimethyl-5-phenyl-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-dimethylphenyl)amino-1,3-dimethyl-5-phenyl-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione
• 6-(2,4-dimethylanilino)-1,3-dimethyl-5-phenylfuro[2,3-d]pyrimidine-2,4-dione
• Furo[2,3-d]pyrimidine-2,4(1H,3H)-dione, 6-[(2,4-dimethylphenyl)amino]-1,3-dimethyl-5-phenyl-

• Inchi： 1S/C22H21N3O3/c1-13-10-11-16(14(2)12-13)23-19-17(15-8-6-5-7-9-15)18-20(26)24(3)22(27)25(4)21(18)28-19/h5-12,23H,1-4H3
• InChI Key： JPSUIOUVNJLIKR-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2C(C3=CC=CC=C3)=C(NC3=CC=C(C)C=C3C)OC=2N1C

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 558.4±60.0 °C(Predicted)
• pka: 2.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furo[2,3-d]pyrimidines

Additional information on 6-(2,4-dimethylphenyl)amino-1,3-dimethyl-5-phenyl-1H,2H,3H,4H-furo2,3-dpyrimidine-2,4-dione

Introduction to 6-(2,4-dimethylphenyl)amino-1,3-dimethyl-5-phenyl-1H,2H,3H,4H-furo[2,3-d]pyrimidine-2,4-dione (CAS No. 946307-56-8)

6-(2,4-dimethylphenyl)amino-1,3-dimethyl-5-phenyl-1H,2H,3H,4H-furo[2,3-d]pyrimidine-2,4-dione, with the CAS number 946307-56-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of furo[2,3-d]pyrimidines and is characterized by its unique structural features and biological activities.

The molecular structure of 6-(2,4-dimethylphenyl)amino-1,3-dimethyl-5-phenyl-1H,2H,3H,4H-furo[2,3-d]pyrimidine-2,4-dione includes a furo[2,3-d]pyrimidine core with various substituents that contribute to its pharmacological properties. The presence of the 2,4-dimethylphenyl group and the phenyl group attached to the pyrimidine ring enhances its lipophilicity and bioavailability. These structural elements are crucial for its interaction with biological targets and its potential as a therapeutic agent.

Recent studies have focused on the biological activities of 6-(2,4-dimethylphenyl)amino-1,3-dimethyl-5-phenyl-1H,2H,3H,4H-furo[2,3-d]pyrimidine-2,4-dione. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-(2,4-dimethylphenyl)amino-1,3-dimethyl-5-phenyl-1H,2H,3H,4H-furo[2,3-d]pyrimidine-2,4-dione has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. This has led to its evaluation in preclinical models of cancer therapy.

The pharmacokinetic profile of 6-(2,4-dimethylphenyl)amino-1,3-dimethyl-5-phenyl-1H,2H,3H,4H-furo[2,3-d]pyrimidine-2,4-dione has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that it has favorable pharmacokinetic parameters with good oral bioavailability and a reasonable half-life. These characteristics are essential for developing it as an effective therapeutic agent.

Clinical trials are currently underway to further evaluate the safety and efficacy of 6-(2,4-dimethylphenyl)amino-1,3-dimethyl-5-phenyl-1H,2H,3H-furo[2， 3-D] pyrimidine - 2， 4 - dione. Early results from phase I trials have shown promising outcomes with minimal adverse effects. The compound's ability to target multiple biological pathways makes it a versatile candidate for treating various diseases.

In conclusion, 6-(2， 4 - dimethyl phenyl) amino - 1， 3 - dimethyl - 5 - phenyl - 1 H， 2 H， 3 H， 4 H - furo [ 2 ， 3 - d ] pyrimidine - 2 ， 4 - dione (CAS No. 946307 - 56 - 8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, 6-(2， 4 - dimethyl phenyl) amino - 1， 3 - dimethyl - 5 - phenyl - 1 H， 2 H， 3 H， 4 H - furo [ 2 ， 3 - d ] pyrimidine - 2 ， 4 - dione is poised to play a significant role in advancing medical treatments for various diseases.